Graphene oxide nanohybrid that photoreleases nitric oxide†
Journal of Materials Chemistry B Pub Date: 2016-08-04 DOI: 10.1039/C6TB01599A
Abstract
We report herein a photoresponsive nanoplatform that delivers nitric oxide (NO) on demand, achieved by the covalent functionalization of graphene oxide (GO) with an amino-terminated nitric oxide (NO) photodonor (NOP1). The resulting GO–NOP1 hybrid nanomaterial is dispersible in water, is very stable in the dark and has been thoroughly characterized by SEM, TEM, AFM, XRD, FTIR and UV-Vis absorption spectroscopy. Photolysis experiments demonstrate that the photodecomposition of the NO photoreleaser integrated into the GO scaffold occurs with an efficiency similar to that observed for a free model compound, ruling out any significant quenching effect (i.e. photoinduced energy/electron transfer) and accounting for the excellent preservation of its photochemical properties upon grafting. A combination of direct amperometric detection and indirect measurements based on a fluorometric assay prove that the remote-controlled release of NO from the GO–NOP1 nanoplatform is exclusively regulated by visible light stimuli.
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